1,3-Bis(benzo[d]oxazol-2-yl)benzene

• IUPAC Name: 2-[3-(1,3-benzoxazol-2-yl)phenyl]-1,3-benzoxazole
• InChI: InChI=1S/C20H12N2O2/c1-3-10-17-15(8-1)21-19(23-17)13-6-5-7-14(12-13)20-22-16-9-2-4-11-18(16)24-20/h1-12H
• InChI Key: RYDGJSHONGAQOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC(=CC=C3)C4=NC5=CC=CC=C5O4
• Molecular Formula: C20H12N2O2
• Molecular Weight: 312.3 g/mol
• CAS No.: 59049-84-2; 59849-84-2

Description

1,3-Bis(benzo[d]oxazol-2-yl)benzene (BBzB, CAS 59049-84-2) is a symmetrical aromatic compound featuring a central benzene ring substituted at the 1,3-positions with benzooxazole moieties. The benzooxazole groups confer rigidity, π-conjugation, and metal-chelating capabilities, making BBzB a versatile fluorophore. It is notably integrated into cyclophane macrocycles with aliphatic tetra-amine chains, forming selective photoinduced electron transfer (PET)-regulated chemosensors for Cd²+ detection in acetonitrile/water systems (detection limit: 0.03 ppm) . Applications span environmental monitoring and food safety due to its high sensitivity and selectivity .

Scientific Research Applications

Medicinal Chemistry

1,3-Bis(benzo[d]oxazol-2-yl)benzene has been extensively studied for its antimicrobial and anticancer properties. Research indicates that it exhibits effectiveness against a range of pathogens, including:

• Bacteria : Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae, Salmonella typhi.
• Fungi : Candida albicans, Aspergillus niger.

The mode of action primarily involves disrupting cellular processes through anion exchange mechanisms, which can interfere with multiple biochemical pathways, enhancing its therapeutic potential .

Material Science

In material science, this compound is utilized in the development of advanced materials such as polymers and coatings that require enhanced thermal stability and mechanical properties. Its incorporation into materials can lead to applications in industries like automotive and aerospace where durability is crucial .

Organic Synthesis

1,3-Bis(benzo[d]oxazol-2-yl)benzene serves as a versatile building block in organic synthesis. It allows chemists to create complex molecules efficiently, which is essential for both academic research and industrial applications. The synthesis typically involves cyclization reactions of appropriate precursors, with methods evolving to include eco-friendly solvents and nanocatalysts to optimize yields .

Analytical Chemistry

The compound is also employed in analytical chemistry for detecting and quantifying other chemical substances. Its ability to bind with metal ions makes it valuable for use as a chemosensor in various applications. Spectroscopic techniques such as UV-Vis and fluorescence spectroscopy are commonly used to assess these interactions .

Case Study 1: Anticancer Activity

A study highlighted the anticancer potential of 1,3-Bis(benzo[d]oxazol-2-yl)benzene against various cancer cell lines. The compound was shown to induce apoptosis in cancer cells through the activation of specific pathways that lead to cell death. This research underscores its potential as a lead compound for developing new anticancer agents .

Case Study 2: Chemosensing Applications

Research involving 1,3-Bis(benzo[d]oxazol-2-yl)benzene demonstrated its effectiveness as a chemosensor for detecting metal ions such as zinc and cadmium. The binding affinity was assessed using fluorescence spectroscopy, revealing significant changes in emission characteristics upon metal ion binding, which could be utilized for environmental monitoring purposes .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Variations

The following table summarizes key structural analogs of BBzB, their properties, and applications:

Compound Name	Core Structure	Key Properties	Applications	References
1,3-Bis(benzo[d]oxazol-2-yl)benzene (BBzB)	Benzene with 1,3-benzooxazole substituents	Cd²+ detection (0.03 ppm), PET-regulated fluorescence	Heavy metal sensing in environmental/food matrices
1,4-Bis(benzo[d]oxazol-2-yl)naphthalene (BBON)	Naphthalene core	Minimal interference in recycled plastics (HDPE), stable emission profiles	Optical brightener (Hostalux KCB)
4,4′-Bis(2-benzoxazolyl) stilbene (BBS)	Stilbene linker	High fluorescence intensity, trade name Fluorescent Brightener 393	Textiles, polymers, detergents
1,2-Bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene	Ethene-linked phenyl-benzooxazole	Extended conjugation (MW: 414.45), red-shifted emission	Research chemical, optical materials
trans-BOX2 (2,6-bis(4-(10H-phenoxazin-10-yl)phenyl)benzo[1,2-d:5,4-d′]bis(oxazole))	Phenoxazine donor, benzoxazole acceptors	Small ΔE_ST (<0.1 eV), short TADF lifetime (<1 μs)	OLED emitters for energy-efficient displays

Key Research Findings

Fluorescence and Sensing Performance

• BBzB : The macrocyclic derivative exhibits a "turn-on" response to Cd²+ via PET inhibition, with a detection limit of 0.03 ppm in ACN/H₂O (4:1). Its selectivity arises from the tetra-amine chain’s chelation geometry, which discriminates against other divalent ions like Zn²+ or Hg²+ .
• BBON : In recycled HDPE, BBON (0.005 wt%) shows negligible interference with aggregation-induced emission (AIE) markers, making it suitable for industrial recycling tracking .
• BBS : As Fluorescent Brightener 393, BBS demonstrates intense blue fluorescence in polymers, attributed to the stilbene linker’s planar conjugation .

Electronic and Optoelectronic Properties

• trans-BOX2: This phenoxazine-based derivative achieves thermally activated delayed fluorescence (TADF) with a small singlet-triplet energy gap (ΔE_ST <0.1 eV), enabling efficient reverse intersystem crossing (RISC) for OLED applications .
• 1,2-Bis(4-(benzo[d]oxazol-2-yl)phenyl)ethene : The ethene bridge enhances conjugation, red-shifting emission compared to BBzB, but its higher molecular weight (414.45 vs. ~318.3 g/mol) may reduce solubility in polar solvents .

Q & A

Q. What are the optimal synthetic routes for 1,3-Bis(benzo[d]oxazol-2-yl)benzene, and how can reaction yields be improved?

Methodological Answer: A two-step synthesis protocol is commonly employed for analogous benzoxazole derivatives. For example:

Step 1 : React 2-mercaptobenzoxazole with chloroacetyl chloride in anhydrous ethanol under reflux (4–6 hours) to form an intermediate thioester.

Step 2 : Couple the intermediate with a diamine or dihalobenzene derivative (e.g., 1,3-dibromobenzene) using a palladium catalyst (e.g., Pd(PPh₃)₄) in a polar aprotic solvent (e.g., DMF) at 80–100°C for 12–24 hours .
Yield Optimization :

• Use inert atmospheres (N₂/Ar) to prevent oxidation.
• Optimize stoichiometry (e.g., 1:2.2 molar ratio of dihalobenzene to thioester).
• Purify via column chromatography (silica gel, eluent: ethyl acetate/hexane 1:3).

Q. Which spectroscopic and analytical techniques are critical for characterizing 1,3-Bis(benzo[d]oxazol-2-yl)benzene?

Methodological Answer: Key techniques include:

• NMR Spectroscopy : ¹H and ¹³C NMR to confirm aromatic proton environments and substituent connectivity. For example, benzoxazole protons typically appear as doublets at δ 7.2–8.5 ppm .
• FTIR : Identify C=N stretching (1600–1650 cm⁻¹) and C-O-C vibrations (1200–1250 cm⁻¹) .
• Elemental Analysis : Verify purity (>95%) by matching experimental and theoretical C/H/N/O percentages.
• Mass Spectrometry (HRMS) : Confirm molecular ion peaks (e.g., [M+H]⁺ at m/z 326.0925 for C₂₀H₁₂N₂O₂) .

Q. What are the primary research applications of 1,3-Bis(benzo[d]oxazol-2-yl)benzene in material science and medicinal chemistry?

Methodological Answer:

• Fluorescent Probes : The compound’s rigid, conjugated structure enables applications as a fluorescent brightener (λ_em ~450 nm, λ_ex ~360 nm) in polymer matrices .
• Anticancer Agents : Analogous benzoxazole derivatives (e.g., 4-(benzo[d]oxazol-2-yl)aniline) inhibit mammary carcinoma cell lines (IC₅₀: 10–50 μM in MCF-7 and MDA-MB-468 cells) via apoptosis induction .
• Coordination Chemistry : Acts as a ligand for transition metals (e.g., Cu²⁺, Ni²⁺) in catalytic or sensing applications .

Advanced Research Questions

Q. How can density functional theory (DFT) be applied to predict the electronic properties of 1,3-Bis(benzo[d]oxazol-2-yl)benzene?

Methodological Answer:

• Computational Setup : Use the B3LYP/6-31G(d) basis set to optimize geometry and calculate frontier molecular orbitals (HOMO-LUMO gap) .
• Key Outputs :
  • Charge Distribution : Identify electron-rich regions (benzoxazole N/O atoms) for reactivity prediction.
  • Absorption Spectra : Simulate UV-vis transitions (TD-DFT) and compare with experimental λ_max values (e.g., ~360 nm) .
• Validation : Cross-check with experimental NMR chemical shifts and vibrational spectra .

Q. How do structural modifications of 1,3-Bis(benzo[d]oxazol-2-yl)benzene influence its biological activity?

Methodological Answer:

• Case Study : Introducing electron-withdrawing groups (e.g., -NO₂, -Br) at the benzene core enhances antiproliferative activity by increasing electrophilicity and DNA intercalation potential. For example:
  • Brominated Derivative : 2-(Benzo[d]oxazol-2-yl)-5-bromophenol shows improved cytotoxicity (IC₅₀: 15 μM vs. 25 μM for parent compound) .
• Assay Design :
  • Use MTT assays (72-hour exposure) to measure cell viability.
  • Perform molecular docking (AutoDock Vina) to predict binding to target proteins (e.g., Topoisomerase II) .

Q. How can researchers resolve contradictions in reported biological activity data for benzoxazole derivatives?

Methodological Answer:

• Root Causes :
  • Variability in cell lines (e.g., MCF-7 vs. HeLa) or assay conditions (serum concentration, incubation time).
  • Impurities in synthesized compounds (<95% purity).
• Resolution Strategies :
  • Standardize protocols (e.g., NIH/NCATS guidelines for dose-response curves).
  • Validate purity via HPLC (≥98% purity threshold) .
  • Compare results with structurally validated analogs (e.g., 3-benzyl-2,3-dihydro-1,3-benzoxazol-2-one) .

Q. What strategies are effective for designing 1,3-Bis(benzo[d]oxazol-2-yl)benzene derivatives with enhanced photostability?

Methodological Answer:

• Structural Tuning :
  • Introduce bulky substituents (e.g., tert-butyl groups) to reduce π-π stacking and aggregation-caused quenching (ACQ) .
  • Replace benzene with thiophene to redshift emission wavelengths.
• Experimental Validation :
  • Perform accelerated UV exposure tests (Xe lamp, 500 W/m² for 100 hours).
  • Monitor fluorescence intensity decay via spectrofluorometry .

Q. How can researchers investigate the catalytic activity of metal complexes derived from 1,3-Bis(benzo[d]oxazol-2-yl)benzene?

Methodological Answer:

• Synthesis of Metal Complexes :
  • React 1,3-Bis(benzo[d]oxazol-2-yl)benzene (1 mmol) with metal salts (e.g., CuCl₂·2H₂O, 1.1 mmol) in methanol under reflux .
• Catalytic Testing :
  • Use Suzuki-Miyaura coupling (aryl halide + phenylboronic acid) to assess activity.
  • Monitor conversion via GC-MS or ¹H NMR .